Cas no 898778-30-8 (1-[2-(trifluoromethyl)phenyl]-3-(3,4,5-trifluorophenyl)propan-1-one)

• Product Name: 1-[2-(trifluoromethyl)phenyl]-3-(3,4,5-trifluorophenyl)propan-1-one
• CAS No: 898778-30-8
• MF: C₁₆H₁₀F₆O
• MW: 332.2404255867
• MDL: MFCD03844054
• CID: 867853
• PubChem ID: 24726629
• Update Time: 2025-04-19

1-[2-(trifluoromethyl)phenyl]-3-(3,4,5-trifluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(trifluoromethyl)phenyl]-3-(3,4,5-trifluorophenyl)propan-1-one
• 2'-TRIFLUOROMETHYL-3-(3,4,5-TRIFLUOROPHENYL)PROPIOPHENONE
• 2'-Trifluoromethyl-3-(3,4,5-trifluorophenyl)-propiophenone
• 2'-PYRROLIDINOMETHYL-3,4,5-TRIFLUOROBENZOPHENONE
• MFCD03844054
• AKOS016022001
• DTXSID10645022
• 898778-30-8

• MDL： MFCD03844054
• Inchi： 1S/C16H10F6O/c17-12-7-9(8-13(18)15(12)19)5-6-14(23)10-3-1-2-4-11(10)16(20,21)22/h1-4,7-8H,5-6H2
• InChI Key： CICDJSIKHRDPEB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(CCC1C=C(C(=C(C=1)F)F)F)=O)(F)F

Computed Properties

• Exact Mass: 332.06400
• Monoisotopic Mass: 332.06358391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.93820